[5-(3,4-dimethoxyphenyl)-2H-tetrazol-2-yl]acetonitrile

• IUPAC Name: 2-[5-(3,4-dimethoxyphenyl)tetrazol-2-yl]acetonitrile
• InChI: InChI=1S/C11H11N5O2/c1-17-9-4-3-8(7-10(9)18-2)11-13-15-16(14-11)6-5-12/h3-4,7H,6H2,1-2H3
• InChI Key: YBERIBFMTCFSOL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN(N=N2)CC#N)OC
• Molecular Formula: C11H11N5O2
• Molecular Weight: 245.24 g/mol

Description

[5-(3,4-dimethoxyphenyl)-2H-tetrazol-2-yl]acetonitrile is a compound that has been extensively studied for its potential use in scientific research. This compound is often referred to as DT-2 and is known for its unique chemical structure, which makes it a promising candidate for a variety of applications. In

Mechanism of Action

DT-2 acts as a positive allosteric modulator of GABA receptors, which are responsible for inhibiting the activity of neurons in the brain. By increasing the activity of these receptors, DT-2 can enhance the inhibitory effects of GABA and reduce the excitability of neurons.
Biochemical and Physiological Effects:
DT-2 has been shown to have a number of biochemical and physiological effects. It has been shown to increase the activity of GABA receptors, reduce anxiety and depression-like behaviors in animal models, and enhance the effects of other drugs that target GABA receptors.

Advantages and Limitations for Lab Experiments

One of the primary advantages of DT-2 for lab experiments is its high potency and selectivity for GABA receptors. It is also relatively easy to synthesize and has a long half-life, which makes it suitable for use in in vivo studies. However, one limitation of DT-2 is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are a number of future directions for research on DT-2. One area of interest is in the development of new drugs that target GABA receptors, which could be used to treat a variety of neurological disorders. Another area of interest is in the study of the physiological and biochemical effects of DT-2 in different animal models, which could provide important insights into its potential therapeutic applications. Additionally, there is a need for further studies on the safety and toxicity of DT-2, which could inform its potential use in clinical settings.

Synthesis Methods

DT-2 can be synthesized using a variety of methods, including the reaction of 3,4-dimethoxyphenylhydrazine with ethyl cyanoacetate, followed by cyclization with sodium azide. Another method involves the reaction of 3,4-dimethoxyphenylhydrazine with ethyl bromoacetate, followed by cyclization with sodium azide. Both methods result in the formation of DT-2 with high yields.

Scientific Research Applications

DT-2 has been extensively studied for its potential use in scientific research. One of its primary applications is in the field of neuroscience, where it has been shown to modulate the activity of GABA receptors. DT-2 has also been studied for its potential use in the treatment of anxiety, depression, and other neurological disorders.